Cas no 93710-74-8 (Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)-)

• Product name: Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)-
• CAS No: 93710-74-8
• MF: C₂₀H₂₀O₅
• MW: 340.3698
• CID: 999973
• PubChem ID: 434449

Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-d]-1,3-dioxol-5(6H)-one,7,8- dihydro-8-(4-hydroxy-3-methoxyphenyl)-6,- 7-dimethyl-,(6S,7S,8R)-
• 8-(4-hydroxy-3-methoxyphenyl)-6,7-dimethyl-7,8-dihydro-6H-benzo[f][1,3]benzodioxol-5-one
• NSC-350857
• DTXSID00331028
• ENSCHICINE
• NSC350857
• 93710-74-8
• enshicine

• Inchi： InChI=1S/C20H20O5/c1-10-11(2)20(22)14-8-18-17(24-9-25-18)7-13(14)19(10)12-4-5-15(21)16(6-12)23-3/h4-8,10-11,19,21H,9H2,1-3H3
• InChI Key： PKDKRIQIMYSIFF-UHFFFAOYSA-N
• SMILES： CC1C(C(=O)C2=CC3=C(C=C2C1C4=CC(=C(C=C4)O)OC)OCO3)C

Computed Properties

• Exact Mass: 340.131
• Monoisotopic Mass: 340.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.258
• Boiling Point: 496.4°C at 760 mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.593
• PSA: 64.99000
• LogP: 3.72990

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans